Cas no 898771-57-8 (3-Azetidinomethyl-3'-bromobenzophenone)

• Product Name: 3-Azetidinomethyl-3'-bromobenzophenone
• CAS No: 898771-57-8
• MF: C₁₇H₁₆BrNO
• MW: 330.219043731689
• MDL: MFCD03842079
• CID: 874411
• PubChem ID: 24724853
• Update Time: 2025-06-11

3-Azetidinomethyl-3'-bromobenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(3-bromophenyl)methanone
• 3-AZETIDINOMETHYL-3'-BROMOBENZOPHENONE
• AKOS016020486
• 898771-57-8
• 1-{[3-(3-BROMOBENZOYL)PHENYL]METHYL}AZETIDINE
• SB51627
• {3-[(Azetidin-1-yl)methyl]phenyl}(3-bromophenyl)methanone
• MFCD03842079
• DTXSID60643250
• (3-(Azetidin-1-ylmethyl)phenyl)(3-bromophenyl)methanone
• 3-Azetidinomethyl-3'-bromobenzophenone

• MDL： MFCD03842079
• Inchi： 1S/C17H16BrNO/c18-16-7-2-6-15(11-16)17(20)14-5-1-4-13(10-14)12-19-8-3-9-19/h1-2,4-7,10-11H,3,8-9,12H2
• InChI Key： QJHMGQMENLFAKT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

• Exact Mass: 329.04153g/mol
• Monoisotopic Mass: 329.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Azetidinomethyl-3'-bromobenzophenone

Research Brief on 3-Azetidinomethyl-3'-bromobenzophenone (CAS: 898771-57-8): Recent Advances and Applications

3-Azetidinomethyl-3'-bromobenzophenone (CAS: 898771-57-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential pharmacological activities. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Azetidinomethyl-3'-bromobenzophenone as a precursor for the development of novel gamma-secretase modulators (GSMs). The study highlighted its efficacy in modulating amyloid-beta (Aβ) peptide production, which is implicated in Alzheimer's disease. The compound's bromobenzophenone moiety was found to enhance binding affinity to the gamma-secretase complex, while the azetidinomethyl group contributed to improved blood-brain barrier permeability.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of derivatives synthesized from 3-Azetidinomethyl-3'-bromobenzophenone. The researchers reported that structural modifications of the compound led to the identification of potent inhibitors of histone deacetylases (HDACs), a class of enzymes involved in cancer cell proliferation. Notably, one derivative exhibited IC50 values in the nanomolar range against several cancer cell lines, including breast and lung carcinomas.

From a synthetic chemistry perspective, advancements in the preparation of 3-Azetidinomethyl-3'-bromobenzophenone have also been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improved yield and purity while reducing environmental impact. The new method employed green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, making it more sustainable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-Azetidinomethyl-3'-bromobenzophenone. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatility as a building block for drug discovery continues to make it a valuable asset in the pharmaceutical industry.

In conclusion, recent research on 3-Azetidinomethyl-3'-bromobenzophenone (CAS: 898771-57-8) underscores its potential as a multifunctional scaffold in medicinal chemistry. Its applications in neurodegenerative diseases and oncology, coupled with advancements in synthetic methodologies, position it as a compound of significant interest for further investigation. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties to facilitate clinical development.